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Compound of Interest

Compound Name: Meranzin hydrate

Cat. No.: B15591074

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical guide to Meranzin hydrate, a coumarin
compound with notable biological activities. This whitepaper details its chemical properties,
explores its known signaling pathways, and outlines key experimental protocols for its study.

Core Chemical and Physical Data

Meranzin hydrate is a natural product that has been isolated from various plant species,
including those of the Citrus and Murraya genera.[1][2][3] It is classified as a coumarin.[1][2]
There appears to be some discrepancy in the literature and commercial listings regarding its
CAS number, with both 5673-37-0 and 5875-49-0 being associated with the compound.[1][2][4]
Researchers are advised to verify the specific isomer and hydration state when sourcing this
compound.

Chemical Identifiers
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Identifier Value Source

5875-49-0[2][4][5][6][7], 5673- .
CAS Number Multiple Sources
37-0[1]

8-(2,3-dihydroxy-3-
IUPAC Name methylbutyl)-7- [1]

methoxychromen-2-one

Molecular Formula C15H1805 [11[2][5]

Merancin hydrate, 8-(2,3-
Synonyms Dihydroxy-3-methylbutyl)-7- [1]

methoxy-2H-chromen-2-one

Physicochemical Properties

Property Value Source
Molecular Weight 278.30 g/mol [1][4]
Appearance Oil / Crystalline Solid [819]

Soluble in Chloroform,
Dichloromethane, Ethyl
Solubility Acetate, DMSO, Acetone.[8][9]  [3][8][9]
Estimated water solubility:
1049 mg/L @ 25 °C.[3]

Store at 2-8°C, protected from
air and light. For long-term

Storage , _ [2][8]
storage, refrigeration or

freezing is recommended.[2][8]

Biological Activity and Signaling Pathways

Meranzin hydrate has been investigated for a range of biological activities, most notably its
antidepressant and prokinetic (gastrointestinal motility-enhancing) effects.[3][7][10] Current
research suggests that these effects are mediated through modulation of specific signaling
pathways in both the central nervous system and the gastrointestinal tract.
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Antidepressant and Prokinetic Mechanisms

The compound's dual activity appears to be linked to its interaction with the a2-adrenoceptor, a

key regulator in both brain and gut functions.[3][10] Furthermore, its antidepressant-like effects

are associated with the AMPA-ERK1/2-BDNF signaling cascade, a crucial pathway for

neuroplasticity and mood regulation.[3][10] In the gut, Meranzin hydrate has been shown to

activate H1 histamine receptors, contributing to its prokinetic properties.[3][11][9]
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Caption: Signaling pathways of Meranzin hydrate in the CNS and Gl tract.

Experimental Protocols and Methodologies

The analysis and characterization of Meranzin hydrate, along with the assessment of its

biological activity, involve a variety of standard and advanced laboratory techniques.
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Compound Identification and Quantification

A typical workflow for the identification and quantification of Meranzin hydrate in biological
matrices (e.g., plasma) or natural product extracts involves chromatographic separation
followed by mass spectrometry detection.
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Caption: General workflow for Meranzin hydrate analysis.
Methodologies:

» High-Performance Liquid Chromatography (HPLC): Methods using Diode Array Detection
(DAD) or Evaporative Light Scattering Detection (ELSD) are employed for purity analysis
and quantification.[2]

» Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS):
This sensitive technique is the gold standard for identifying and quantifying Meranzin
hydrate in complex biological samples, such as patient plasma, for pharmacokinetic studies.

[°]
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» Nuclear Magnetic Resonance (NMR): 1D and 2D NMR spectroscopy are essential for the
unambiguous structural elucidation of the isolated compound.[2]

e Mass Spectrometry (MS): Used for molecular weight determination and fragmentation
analysis to confirm the compound's identity.[2]

In-Vivo Pharmacological Assays

o Prokinetic Activity Assessment:

o Gastric Emptying and Intestinal Transit Studies: These experiments are typically
conducted in rodent models (e.g., rats). A non-absorbable marker is administered orally
after the test compound, and the distance traveled by the marker through the
gastrointestinal tract is measured after a specific time to assess motility.[9]

o Antidepressant Activity Assessment:

o Forced Swimming Test: This is a common behavioral test in rodents to screen for
antidepressant-like activity. The test measures the animal's immobility time when placed in
an inescapable water tank, with a reduction in immobility considered an antidepressant-
like effect.[3][10]

This document serves as a foundational guide. Researchers are encouraged to consult the
primary literature for detailed, step-by-step protocols and to adapt these methodologies to their
specific research questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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